Cas no 21346-65-6 (5-(fluorosulfonyl)-2-methylbenzoic acid)

• Product Name: 5-(fluorosulfonyl)-2-methylbenzoic acid
• CAS No: 21346-65-6
• MF: C₈H₇FO₄S
• MW: 218.202184915543
• MDL: MFCD11109211
• CID: 911697
• PubChem ID: 308469
• Update Time: 2025-10-30

5-(fluorosulfonyl)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-fluorosulfonyl-2-methylbenzoic Acid
• 5-(fluorosulfonyl)-2-methylbenzoic acid
• AC1L7CY5
• NSC210270
• EN300-224334
• 21346-65-6
• CS-0253808
• 5-fluorosulfonyl-2-methyl-benzoic acid
• F77657
• 5-(Fluorosulfonyl)-2-methylbenzoicacid
• NSC-210270
• DTXSID00308856
• VS-0018
• DS-008966
• Z1269114617
• AKOS023554188

• MDL： MFCD11109211
• Inchi： 1S/C8H7FO4S/c1-5-2-3-6(14(9,12)13)4-7(5)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： VORKXFBYNXMVJD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C(=O)O)C=1)(=O)(=O)F

Computed Properties

• Exact Mass: 218.00491
• Monoisotopic Mass: 218.00490804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• PSA: 71.44
• LogP: 2.43220

Additional information on 5-(fluorosulfonyl)-2-methylbenzoic acid

Introduction to 5-(Fluorosulfonyl)-2-methylbenzoic Acid (CAS No. 21346-65-6)

5-(Fluorosulfonyl)-2-methylbenzoic acid (CAS No. 21346-65-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique functional groups, including a fluorosulfonyl group and a methyl group, which contribute to its distinct chemical properties and potential applications.

The molecular formula of 5-(fluorosulfonyl)-2-methylbenzoic acid is C₈H₆F₃O₄S, and its molecular weight is approximately 240.19 g/mol. The presence of the fluorosulfonyl group (F-SO₂-) imparts strong electron-withdrawing properties, making the compound highly reactive and suitable for various synthetic transformations. The methyl group at the 2-position adds steric hindrance and influences the compound's solubility and reactivity.

In recent years, 5-(fluorosulfonyl)-2-methylbenzoic acid has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of pharmaceuticals. The fluorosulfonyl group can be selectively modified to introduce various functional groups, which can enhance the pharmacological properties of the final drug product.

A notable example of this is the synthesis of fluorinated sulfonamides, which have shown promising activity in treating various diseases, including cancer and infectious diseases. The high reactivity of the fluorosulfonyl group allows for efficient coupling reactions with amines, leading to the formation of sulfonamides with tailored biological activities.

Beyond pharmaceutical applications, 5-(fluorosulfonyl)-2-methylbenzoic acid has also found use in materials science. Its unique combination of functional groups makes it an excellent candidate for the synthesis of advanced materials with specific properties, such as improved thermal stability and mechanical strength. For instance, recent studies have explored its use in the development of polymer additives that enhance the performance of polymers in high-temperature applications.

In the realm of analytical chemistry, 5-(fluorosulfonyl)-2-methylbenzoic acid has been utilized as a derivatizing agent for improving the detection sensitivity and selectivity of various analytical techniques. The introduction of the fluorosulfonyl group can significantly enhance the volatility and ionization efficiency of analytes, making it particularly useful in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) analyses.

The synthesis of 5-(fluorosulfonyl)-2-methylbenzoic acid typically involves a multi-step process that includes the introduction of the fluorosulfonyl group through electrophilic aromatic substitution or other advanced synthetic methods. Recent advancements in green chemistry have led to more environmentally friendly synthetic routes, reducing waste and minimizing the use of hazardous reagents.

In conclusion, 5-(fluorosulfonyl)-2-methylbenzoic acid (CAS No. 21346-65-6) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and analytical chemistry. Its unique chemical structure and reactivity make it an invaluable tool for researchers and scientists working in these fields. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in modern scientific endeavors.